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An In-depth Technical Guide to 3-Chloro-2,6-dibromo-4-methylaniline

Introduction

3-Chloro-2,6-dibromo-4-methylaniline is a polyhalogenated aromatic amine. As a substituted
aniline, its chemical architecture is characterized by a benzene ring functionalized with an
amino group, a methyl group, and three halogen atoms (one chlorine and two bromine). This
unique substitution pattern imparts specific electronic and steric properties, making it a
valuable, albeit specialized, intermediate in synthetic organic chemistry. Its structural
complexity allows it to serve as a sophisticated building block for creating more complex
molecules, particularly in the fields of medicinal chemistry, agrochemicals, and materials
science. This guide provides a comprehensive overview of its chemical properties, reactivity,
and handling, tailored for researchers and drug development professionals.

Molecular Structure and Identification

The precise arrangement of substituents on the aniline ring is critical to the molecule's identity
and reactivity. The IUPAC name, 3-Chloro-2,6-dibromo-4-methylaniline, defines this
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arrangement.
Identifier Value
IUPAC Name 3-Chloro-2,6-dibromo-4-methylaniline
CAS Number 84483-22-7[1]
Molecular Formula C7HeBr2CIN[1]
Molecular Weight 299.39 g/mol [1]
INChl Key XBSGYHXODZBFBM-UHFFFAOYSA-N[1]

digraph "3-Chloro-2,6-dibromo-4-methylaniline" {

graph [fonthame="Arial", fontsize=12, size="4,4", ratio=fill];
node [fontname="Arial", fontsize=12, shape=plaintext];

edge [fontname="Arial", fontsize=12];

// Atom nodes

Cl [label="C"];
C2 [label="C"1;
C3 [label="C"];
C4 [label="C"];
C5 [label="C"];
C6 [label="C"];

N [label="NH2"];
Brl [label="Br"];
Cl [label="Cl1"];
Me [label="CH3"];
Br2 [label="Br"];

// Invisible nodes for positioning
pl [shape=point, pos="1.5,2.6"];
p2 [shape=point, pos="3,1.7"];

p3 [shape=point, pos="3,0"];

p4 [shape=point, pos="1.5,-0.9"];
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p5
p6

//
Cl1
C2
C3
C4
C5
Co6

[shape=point, pos="0,0"];
[shape=point, pos="0,1.7"1;

Set node positions
[pos="1.5,2.2!"];
[pos="2.5,1.3!"];
[pos="2.5,0.4!"1];
[pos="1.5,-0.5!"];
[pos="0.5,0.4!"];
[pos="0.5,1.3!"];

N [pos="3.5,1.3!"];
Brl [pos="-0.5,2.2!"1;

Cl
Me

[pos="3.5,0.4!"];
[pos="1.5,-1.6!"];

Br2 [pos="-0.5,-0.5!"];

// Benzene ring bonds
Cl -- C2;
c2 -- (C3;
C3 -- (4,
C4 -- C5;
C5 -- C6;
6 -- (C1;
// Substituent bonds
C2 -- N;
C6 -- Brl;
C3 -- CL;
C4 -- Me;
C5 -- Br2;
}
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Caption: 2D structure of 3-Chloro-2,6-dibromo-4-methylaniline.

Physicochemical Properties

The physical properties of this compound are dictated by its halogenated and aromatic nature.
While extensive experimental data is not widely published, computed properties provide
valuable estimates for laboratory work.

Property Value Source

) FINETECH INDUSTRY
Molecular Weight 299.39 g/mol

LIMITED[1]
FINETECH INDUSTRY
Molecular Formula C7HeBr2CIN
LIMITED[1]
White to light yellow/orange
Appearance powder/crystal (Predicted TCI[2]
based on similar compounds)
XLogP3 3 PubChem|[3]
Hydrogen Bond Donor Count 1 PubChem|[3]
Hydrogen Bond Acceptor
1 PubChem|[3]
Count
Rotatable Bond Count 0 PubChem|[3]

The high molecular weight and presence of halogens suggest that the compound is a solid at
room temperature with low volatility. The XLogP3 value indicates significant lipophilicity,
predicting poor solubility in water but good solubility in nonpolar organic solvents like
dichloromethane, chloroform, and ethers.

Spectral Data Analysis: A Predictive Approach

Direct spectral data for 3-Chloro-2,6-dibromo-4-methylaniline is scarce. However, a robust
analysis based on its structure and data from analogous compounds allows for reliable
predictions of its key spectral features.
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'H NMR Spectroscopy: The proton NMR spectrum is expected to be relatively simple.

o Aromatic Region: A single peak, a singlet, is anticipated for the lone aromatic proton at C5.
Its chemical shift would likely be in the range of & 7.0-7.5 ppm. The surrounding electron-
withdrawing halogens (Cl at C3, Br at C2 and C6) would deshield this proton, shifting it
downfield.

o Amine Protons: A broad singlet corresponding to the two -NHz protons would appear,
typically between & 3.5-5.0 ppm. The exact position is dependent on solvent and
concentration.

o Methyl Protons: A sharp singlet for the -CHs protons is expected around & 2.2-2.5 ppm.
13C NMR Spectroscopy: Seven distinct signals are predicted.

o Aromatic Carbons: Six signals would be present in the aromatic region (6 110-150 ppm).
The carbon bearing the amino group (C1) would be the most shielded (upfield), while the
halogen-substituted carbons (C2, C3, C6) would be significantly deshielded (downfield).

o Methyl Carbon: A single peak in the aliphatic region, around & 20-25 ppm, would
correspond to the methyl carbon.

Mass Spectrometry (MS): Mass spectrometry is a definitive tool for identifying this molecule
due to the unigue isotopic signatures of bromine and chlorine.

o Molecular lon Peak (M*): The molecular ion peak will appear as a cluster of peaks due to
the natural isotopic abundances of Br ("°Br = 50.7%, 81Br = 49.3%) and Cl (3*Cl = 75.8%,
37Cl = 24.2%).

o Isotopic Pattern: The presence of two bromine atoms and one chlorine atom will create a
characteristic M, M+2, M+4, and M+6 pattern. The most intense peak in this cluster would
correspond to the ion containing two 7°Br isotopes and one 3°Cl isotope (m/z = 297). The
relative intensities of these peaks provide a high-confidence confirmation of the elemental
composition.

Infrared (IR) Spectroscopy: The IR spectrum would show characteristic absorption bands for
its functional groups.[4]
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o N-H Stretch: A pair of medium-to-sharp peaks around 3350-3500 cm~* would indicate the
symmetric and asymmetric stretching of the primary amine (-NHz) group.

o C-H Stretch: Aromatic C-H stretching would appear just above 3000 cm~1, while aliphatic
C-H stretching from the methyl group would be just below 3000 cm~1.

o C=C Stretch: Aromatic ring stretching vibrations would be observed in the 1500-1600 cm~1
region.

o C-X Stretch: Carbon-halogen (C-Br, C-Cl) stretching vibrations would be found in the
fingerprint region, typically below 800 cm™1.

Synthesis and Reactivity Profile
Proposed Synthetic Pathway

A direct, documented synthesis for 3-Chloro-2,6-dibromo-4-methylaniline is not readily
available. However, a logical and experimentally sound approach can be designed starting
from a commercially available precursor, 3-chloro-4-methylaniline. The core of this synthesis is
a regioselective electrophilic aromatic substitution (bromination).

Rationale: The amino group (-NHz) is a powerful activating, ortho, para-directing group.[5][6] In
3-chloro-4-methylaniline, the positions ortho to the amine (C2 and C6) are available for
substitution. The inherent reactivity of anilines often leads to polyhalogenation even without a
catalyst.[5] Therefore, treating 3-chloro-4-methylaniline with a brominating agent like bromine
(Brz2) in a suitable solvent (e.g., acetic acid or dichloromethane) is expected to yield the desired
2,6-dibromo product.

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b1267204/docs?utm_src=pdf-body#3-chloro-2-6-dibromo-4-methylaniline-chemical-properties
https://www.chemistrysteps.com/reactions-of-aniline/
https://allen.in/jee/chemistry/anilines
https://www.chemistrysteps.com/reactions-of-aniline/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267204?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Reagents:
- Bromine (Br2) (2.0-2.2 eq)
- Solvent (e.g., Acetic Acid)

[Start: 3-ChIoro-4-methylani|ine)

Electrophilic Bromination

ontrol T, monitor by TLC

Aqueous Workup
(e.g., NaHSOs quench, neutralization)

Purification
(Recrystallization or Column Chromatography)

(Product: 3-Ch|oro-2,6-dibromo-4-methylaniIine)

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 3-Chloro-2,6-dibromo-4-methylaniline.

Core Reactivity Principles

Electrophilic Aromatic Substitution (EAS): While the aniline is highly activated, the positions
available for further EAS (C5) are sterically hindered by the adjacent bromine and methyl
groups. Therefore, additional substitutions on the ring are unlikely under standard conditions.

Reactions of the Amino Group: The -NHz group is the primary site of reactivity.

o Diazotization: Reaction with nitrous acid (generated in situ from NaNOz and HCI) at low
temperatures would convert the amino group into a diazonium salt (-N2*). This
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intermediate is highly versatile and can be displaced by a wide range of nucleophiles (e.g.,
-OH, -CN, -I, -H) in Sandmeyer-type reactions.

o Acylation: The amino group can be readily acylated with reagents like acetic anhydride or
acetyl chloride. This reaction is often used as a protecting strategy to moderate the high
reactivity of the aniline ring during other transformations.[7]

» Nucleophilic Aromatic Substitution (SNATr): This compound is a poor substrate for SNAr. The
reaction requires an aromatic ring that is electron-deficient, typically achieved with strong
electron-withdrawing groups (like -NO2) positioned ortho or para to a leaving group (a
halogen).[8] This aniline derivative is electron-rich and lacks the necessary activation for
nucleophilic attack.

Potential Applications in Research and Drug
Development

Polyhalogenated anilines are crucial synthons in several areas of chemical science. While
specific applications of 3-Chloro-2,6-dibromo-4-methylaniline are not extensively
documented, its structure suggests utility in:

o Pharmaceutical Synthesis: It can serve as an intermediate for creating complex scaffolds in
drug discovery. The halogen atoms provide sites for further modification via cross-coupling
reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), enabling the construction of diverse
molecular libraries.[9]

o Agrochemicals: The toxophoric properties of halogenated aromatic compounds make them
common features in pesticides and herbicides. This molecule could be a precursor for new
active ingredients in crop protection.[9]

e Dyes and Pigments: The aniline moiety is a classic component of azo dyes. Diazotization
followed by coupling with an electron-rich aromatic compound would produce intensely
colored azo compounds.[9]

e Materials Science: Halogenated aromatics can be used to synthesize flame-retardant
materials or as monomers for specialty polymers with enhanced thermal stability and
chemical resistance.
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Safety, Handling, and Storage

As with any halogenated aromatic amine, 3-Chloro-2,6-dibromo-4-methylaniline should be
handled with care, assuming it possesses significant toxicity. The following guidelines are
based on safety data for structurally similar compounds.[10][11]

e Hazard Identification:
o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[10][11]
o lrritation: Causes skin and serious eye irritation.[10]

o Long-term Exposure: May cause damage to organs through prolonged or repeated
exposure.[11]

 Recommended Handling Procedures:

o

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation
of dust or vapors.[10][12]

o

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, chemical-
resistant gloves (e.g., nitrile), and safety goggles or a face shield.[10][13]

o

Avoid generating dust. Handle as a solid and weigh carefully.

o

Wash hands thoroughly after handling.[13]
e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated place.[10][12]

o Keep away from incompatible materials such as strong oxidizing agents, acids, and acid
chlorides.[14]

References

e 2,6-Dibromo-4-chloroaniline | C6H4Br2CIN | CID 625286. PubChem. Available from: [Link]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1267204/docs?utm_src=pdf-body#3-chloro-2-6-dibromo-4-methylaniline-chemical-properties
https://www.tcichemicals.com/BE/en/sds/D3577_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/BE/en/sds/D3577_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/BE/en/sds/D3577_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/BE/en/sds/D3577_EU_6N.pdf
https://www.chemicalbook.com/msds/3-chloro-2-methylaniline.pdf
https://www.tcichemicals.com/BE/en/sds/D3577_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC146500010&productDescription=3-CHLORO-4-METHYLANILINE+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146500010&productDescription=3-CHLORO-4-METHYLANILINE+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/D3577_EU_6N.pdf
https://www.chemicalbook.com/msds/3-chloro-2-methylaniline.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5854707.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dibromo-4-chloroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267204?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4-Bromo-3-chloro-2-methylaniline | C7H7BrCIN | CID 7171911. PubChem. Available from:
[Link]

4,4'-Methylenebis(3-chloro-2,6-diethylaniline). PubChem. Available from: [Link]_
2,6-Dibromo-4-methylaniline. NIST WebBook. Available from: [Link]
Welcome To Hyma Synthesis Pvt. Ltd. Hyma Synthesis. Available from: [Link]

CN102234236A - Synthetic method of 3-chloro-2-methylaniline. Google Patents.

Reactions of Aniline. Chemistry Steps. Available from: [Link]

Synthesis of Halogenated Anilines by Treatment of N,N-Dialkylaniline N-Oxides with Thionyl
Halides. PMC - NIH. Available from: [Link]

Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection
Byproducts. ACS Publications. Available from: [Link]

(PDF) 2,6-Dibromo-4-methylaniline. ResearchGate. Available from: [Link]

EP0727412B1 - Process for the preparation of 2,6-dichloro-4-bromoanilides. Google
Patents.

Anilines: Reactions, Reaction Mechanisms and FAQs. Allen Institute. Available from: [Link]

N-Methylation of ortho-Substituted Aromatic Amines with Methanol Catalyzed by 2-
Arylbenzo[d]oxazole NHC-Ir(lll) Complexes - Supporting Information. ACS Publications.
Available from: [Link]

Benzenamine, 4-bromo-N,N-dimethyl-3-(trifluoromethyl). Organic Syntheses Procedure.
Available from: [Link]

3-Chloro-2-methylaniline | C7H8CIN | CID 6894. PubChem - NIH. Available from: [Link]

RU2102382C1 - Method of preparing 3-bromo-4-methylaniline. Google Patents.

4-Bromo-2-chloro-6-methylaniline | C7TH7BrCIN | CID 2769626. PubChem. Available from:
[Link]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-chloro-2-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Methylenebis_3-chloro-2_6-diethylaniline
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6968247
https://www.hymasynthesis.com/
https://www.chemistrysteps.com/reactions-of-aniline/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6746271/
https://pubs.acs.org/doi/10.1021/acs.est.9b01511
https://www.researchgate.net/publication/360935574_26-Dibromo-4-methylaniline
https://allen.org/project/anilines-reactions-reaction-mechanisms-and-faqs/
https://pubs.acs.org/doi/suppl/10.1021/acs.organomet.2c00539/suppl_file/om2c00539_si_001.pdf
http://www.orgsyn.org/demo.aspx?prep=CV6P0136
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-methylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-chloro-6-methylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267204?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

CID 21014677 | C7TH6Br2N+. PubChem. Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-CHLORO-2,6-DIBROMO-4-METHYLANILINE | CAS: 84483-22-7 | Chemical Product |
FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and
Chemical Reagents Supplier [finetechnology-ind.com]

2. 2,6-Dibromo-4-methylaniline | CymitQuimica [cymitquimica.com]

3. CID 21014677 | C7TH6Br2N+ | CID 21014677 - PubChem [pubchem.ncbi.nim.nih.gov]
4. 2,6-Dibromo-4-methylaniline [webbook.nist.gov]

5. Reactions of Aniline - Chemistry Steps [chemistrysteps.com]

6. Anilines: Reactions, Reaction Mechanisms and FAQs [allen.in]

7. EP0727412B1 - Process for the preparation of 2,6-dichloro-4-bromoanilides - Google
Patents [patents.google.com]

8. pdf.benchchem.com [pdf.benchchem.com]

9. Buy 4-Bromo-2-chloro-6-methylaniline | 30273-42-8 [smolecule.com]
10. tcichemicals.com [tcichemicals.com]

11. WERCS Studio - Application Error [assets.thermofisher.com]

12. chemicalbook.com [chemicalbook.com]

13. fishersci.com [fishersci.com]

14. 3-Chloro-4-methylaniline | 95-74-9 [chemicalbook.com]

To cite this document: BenchChem. [3-Chloro-2,6-dibromo-4-methylaniline chemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267204/docs#3-chloro-2-6-dibromo-4-methylaniline-
chemical-properties]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/21014677
https://www.benchchem.com/product/b1267204?utm_src=pdf-custom-synthesis#bc-rfq
https://www.finetechnology-ind.com/product/detail/84483-22-7
https://www.finetechnology-ind.com/product/detail/84483-22-7
https://www.finetechnology-ind.com/product/detail/84483-22-7
https://cymitquimica.com/products/3B-D3577/26-dibromo-4-methylaniline/
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dibromo-4-methylaniline
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6968247&Mask=80
https://www.chemistrysteps.com/reactions-of-aniline/
https://allen.in/jee/chemistry/anilines
https://patents.google.com/patent/EP0727412B1/en
https://patents.google.com/patent/EP0727412B1/en
https://pdf.benchchem.com/165/A_Comparative_Guide_to_the_Reactivity_of_Halogenated_Nitroanilines.pdf
https://www.smolecule.com/products/s673422
https://www.tcichemicals.com/BE/en/sds/D3577_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemicalbook.com/msds/3-chloro-2-methylaniline.pdf
https://www.fishersci.com/store/msds?partNumber=AC146500010&productDescription=3-CHLORO-4-METHYLANILINE+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5854707.htm
https://www.benchchem.com/product/b1267204/docs#3-chloro-2-6-dibromo-4-methylaniline-chemical-properties
https://www.benchchem.com/product/b1267204/docs#3-chloro-2-6-dibromo-4-methylaniline-chemical-properties
https://www.benchchem.com/product/b1267204/docs#3-chloro-2-6-dibromo-4-methylaniline-chemical-properties
https://www.benchchem.com/product/b1267204/docs#3-chloro-2-6-dibromo-4-methylaniline-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267204?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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